Cortistatin-14 tfa

• Molecular Formula: C83H115F3N20O20S2
• Molecular Weight: 1834.1 g/mol
• InChI: InChI=1S/C81H114N20O18S2.C2HF3O2/c1-46(104)67-81(119)96-59(38-49-24-9-4-10-25-49)74(112)97-62(42-102)77(115)98-63(43-103)78(116)100-64(79(117)89-53(68(86)106)28-13-16-32-82)44-120-121-45-65(99-69(107)54-31-19-35-87-54)80(118)91-55(29-14-17-33-83)70(108)95-61(40-66(85)105)76(114)93-57(36-47-20-5-2-6-21-47)72(110)92-58(37-48-22-7-3-8-23-48)73(111)94-60(39-50-41-88-52-27-12-11-26-51(50)52)75(113)90-56(71(109)101-67)30-15-18-34-84;3-2(4,5)1(6)7/h2-12,20-27,41,46,53-65,67,87-88,102-104H,13-19,28-40,42-45,82-84H2,1H3,(H2,85,105)(H2,86,106)(H,89,117)(H,90,113)(H,91,118)(H,92,110)(H,93,114)(H,94,111)(H,95,108)(H,96,119)(H,97,112)(H,98,115)(H,99,107)(H,100,116)(H,101,109);(H,6,7)/t46-,53+,54+,55+,56+,57+,58+,59+,60+,61+,62+,63+,64+,65+,67+;/m1./s1
• InChIKey: VNPCUSIKAUYHAK-BJUJOSGCSA-N

Cortistatin-14 (TFA) Technical Datasheet: Product Specifications and Procurement Information

Cortistatin-14 trifluoroacetate (CST-14 TFA, CAS 186901-48-4 free base / 193829-96-8) is an endogenous cyclic neuropeptide, primarily expressed in GABAergic interneurons of the cerebral cortex and hippocampus [1]. It comprises 14 amino acids with a C-terminal amidation and a disulfide bridge between Cys2 and Cys13, sharing 11 of 14 residues with somatostatin-14 [2]. As a TFA salt, it is supplied as a lyophilized powder with a molecular weight of 1834.05 g/mol, a purity of ≥95%, and solubility up to 1 mg/mL in water . For research use, it is stable when stored at -20°C .

Product Type

Endogenous cyclic neuropeptide, TFA salt, lyophilized powder

Research Context

Neuropeptide receptor pharmacology, sleep neurobiology, neuro-immune crosstalk

Key Differentiator

Engages MrgX2 and GHS-R1a receptors not activated by somatostatin-14

• [1] de Lecea, L., Criado, J.R., Prospero-Garcia, O., et al. A cortical neuropeptide with neuronal depressant and sleep-modulating properties. Nature 381(6579), 242-245 (1996). View Source
• [2] Criado, J.R., Li, H., Jiang, X., et al. Structural and compositional determinants of cortistatin activity. J. Neurosci. Res. 56(6), 611-619 (1999). View Source

Why Generic Substitution Fails: Critical Differentiators of Cortistatin-14 (TFA) for Research Procurement

Despite its high sequence homology, simply substituting cortistatin-14 with somatostatin-14 or other SST analogs (e.g., octreotide, pasireotide) fails to replicate its distinct physiological profile. This failure stems from quantifiable differences in receptor selectivity—cortistatin-14 uniquely engages the MrgX2 and GHS-R receptors at measurable potencies that somatostatin-14 does not activate [1]. Furthermore, in vivo behavioral assays demonstrate that cortistatin-14 induces slow-wave sleep and reduces locomotor activity via mechanisms not shared by somatostatin-14 [2]. The evidence below quantifies these specific points of divergence, establishing the procurement necessity of cortistatin-14 for experiments targeting its unique receptor repertoire or sleep-modulatory pathways.

Receptor Target

CST-14 MrgX2, GHS-R1a

Somatostatin-14 does not activate MrgX2 or GHS-R1a; pathway-specific responses may not transfer

SST4 Affinity

CST-14 Endogenous SST4-preferring

Octreotide and pasireotide are essentially inactive at SST4; SST4-mediated endpoint context may differ

In Vivo Function

CST-14 Slow-wave sleep induction

Somatostatin-14 does not enhance slow-wave sleep; sleep-modulatory pathway model may not replicate

• [1] Deghenghi, R., Papotti, M., Ghigo, E., et al. Cortistatin, but not somatostatin, binds to growth hormone secretagogue (GHS) receptors of human pituitary gland. J. Endocrinol. Invest. 24(1), RC1-RC3 (2001). View Source
• [2] Spier, A.D., and de Lecea, L. Cortistatin: A member of the somatostatin neuropeptide family with distinct physiological functions. Brain Res. Brain Res. Rev. 33(2-3), 228-241 (2000). View Source

Cortistatin-14 (TFA) Product-Specific Quantitative Evidence Guide: Head-to-Head Comparators

Unique MrgX2 Receptor Activation by Cortistatin-14 vs. Somatostatin-14

Cortistatin-14 (CST-14) potently activates the human Mas-related gene receptor MrgX2, a receptor linked to mast cell degranulation. In stark contrast, somatostatin-14 (SST-14) displays no measurable agonism at this receptor [1]. This represents a qualitative and quantitative functional divergence, establishing a unique pharmacological pathway for CST-14 that cannot be replicated by its closest structural analog.

MrgX2 Activation vs. SST-14

Head-to-head

CST-14 EC50 = 25 nM (Ca²⁺ mobilization, HEK293)

Somatostatin-14 No activation detected

Active vs. Inactive

Supports MrgX2-mediated mast cell degranulation studies

Human MrgX2 transiently expressed in HEK293 cells

Evidence Dimension	MrgX2 Receptor Activation
Target Compound Data	EC50 = 25 nM (HEK293 cells) ; also reported as EC50 = 0.49 µM and EC50 = 1.3 µM in GTPγS binding assays [1]
Comparator Or Baseline	Somatostatin-14: No activation detected
Quantified Difference	Qualitative difference: Active vs. Inactive
Conditions	HEK293 cells transiently expressing human MrgX2 receptor; Calcium mobilization assay (EC50=25 nM) and GTPγS binding assay (EC50=1.3 µM)

Why This Matters

Procurement of cortistatin-14 is essential for any study investigating the MrgX2-dependent pathways of mast cell biology or neuro-immune interactions, as somatostatin-14 and its clinical analogs are inert at this target.

• [1] Lansu, K., Karpiak, J., Liu, J., et al. MRGPRX2 activation as a rapid, high-throughput mechanistic-based approach for detecting peptide-mediated human mast cell degranulation liabilities. J. Biol. Chem. 292(42), 17236-17249 (2017). View Source

Unique GHS-R1a Binding by Cortistatin-14 vs. Somatostatin-14

Cortistatin-14 demonstrates a distinct receptor-binding profile by interacting with the growth hormone secretagogue receptor (GHS-R1a). Somatostatin-14, its primary analog, fails to bind this receptor. This interaction is quantifiable: cortistatin-14 competitively inhibits hexarelin binding to human GHS-R in pituitary membranes with a Ki of 0.54 μM [1]. This affinity is similar to that of ghrelin itself (approximately 0.46–0.54 μM) [2], establishing cortistatin-14 as a dual agonist of SST and GHS-R pathways.

GHS-R1a Binding vs. SST-14

Head-to-head

CST-14 Ki = 0.54 μM

Somatostatin-14 No binding detected

Binds vs. Does not bind

Supports dual SST/GHS-R pathway crosstalk studies

Competitive inhibition of hexarelin binding to human pituitary membranes

Evidence Dimension	GHS-R1a Binding Affinity
Target Compound Data	Ki = 0.54 μM [1]
Comparator Or Baseline	Somatostatin-14: No binding detected [1]
Quantified Difference	Qualitative difference: Binds vs. Does not bind
Conditions	Competitive inhibition of 125I-Tyr-Ala-hexarelin binding to human pituitary membranes

Why This Matters

This unique dual-receptor pharmacology is critical for studies investigating the crosstalk between somatostatinergic and ghrelinergic systems in neuroendocrine regulation, as cortistatin-14 is one of the few natural peptides that can bridge these two pathways.

• [1] Deghenghi, R., Papotti, M., Ghigo, E., et al. Cortistatin, but not somatostatin, binds to growth hormone secretagogue (GHS) receptors of human pituitary gland. J. Endocrinol. Invest. 24(1), RC1-RC3 (2001). View Source
• [2] Muccioli, G., Papotti, M., Locatelli, V., et al. Binding of 125I-labeled ghrelin to membranes from human hypothalamus and pituitary gland. J. Endocrinol. Invest. 24(3), RC7-RC9 (2001). View Source

Subtype-Specific SST Binding Profile: Cortistatin-14 vs. Clinical Analogs Octreotide and Pasireotide

While cortistatin-14 binds to all five somatostatin receptor subtypes (SST1-SST5), its affinity profile differs markedly from clinically used synthetic analogs. At SST4, cortistatin-14 (IC50 = 18.2 nM) demonstrates significantly higher affinity than octreotide (IC50 >1000 nM) or pasireotide (IC50 >100 nM) [1]. Conversely, at SST2, octreotide (IC50 0.4–2.1 nM) and pasireotide (IC50 1 nM) are more potent than cortistatin-14 (IC50 0.5 nM) [1]. This distinct receptor subtype fingerprint is essential for experiments requiring an endogenous SST4-preferring agonist.

SST4 Affinity Profile

Cross-study

CST-14 IC50 = 18.2 nM (SST4)

Octreotide IC50 >1000 nM

Pasireotide IC50 >100 nM

>55-fold higher affinity at SST4

Supports endogenous SST4-preferring agonist research context

Recombinant human SST receptors in CCL39 cells; radioligand binding assay

Evidence Dimension	SST4 Receptor Binding Affinity
Target Compound Data	IC50 = 18.2 nM [1]
Comparator Or Baseline	Octreotide: IC50 >1000 nM; Pasireotide: IC50 >100 nM [1]
Quantified Difference	CST-14 is >55-fold more potent at SST4 than octreotide
Conditions	Recombinant human SST receptors expressed in CCL39 cells; radioligand binding assay

Why This Matters

For researchers investigating the role of the SST4 receptor subtype in pain, inflammation, or neurological disorders, cortistatin-14 provides an endogenous tool with measurable affinity at this target, whereas common synthetic agonists like octreotide are essentially inactive.

• [1] Cescato, R., Schulz, S., Waser, B., et al. Peptide receptor targeting in cancer: the somatostatin paradigm. Int. J. Pept. 2013, 926295 (2013). View Source

In Vivo Functional Divergence: Induction of Slow-Wave Sleep by Cortistatin-14

A key functional differentiator is the induction of slow-wave sleep (SWS) by cortistatin-14, an effect not observed with somatostatin-14. Intracerebroventricular (i.c.v.) administration of synthetic CST-14 in rats specifically enhances the time spent in slow-wave sleep (SWS) but does not affect paradoxical (REM) sleep [1]. This effect is proposed to occur via antagonism of cortical cholinergic excitation, a mechanism independent of its SST receptor binding profile and not shared by somatostatin-14 [2].

Sleep Architecture Modulation

Cross-study

Enhanced slow-wave sleep (SWS) duration

Somatostatin-14 No SWS enhancement observed

Qualitative behavioral divergence

Supports sleep neurobiology research models; reported SWS endpoint context

i.c.v. administration in freely moving rats; EEG/EMG recording

Evidence Dimension	Modulation of Sleep Architecture
Target Compound Data	Significant enhancement of slow-wave sleep duration [1]
Comparator Or Baseline	Somatostatin-14: No enhancement of slow-wave sleep observed [1]
Quantified Difference	Qualitative behavioral divergence
Conditions	i.c.v. administration in freely moving rats; EEG/EMG recording

Why This Matters

This distinct in vivo effect validates the procurement of cortistatin-14 for studies of sleep neurobiology, as somatostatin-14 and its analogs cannot serve as functional substitutes for investigating cortistatin-specific sleep-modulatory pathways.

• [1] de Lecea, L., Criado, J.R., Prospero-Garcia, O., et al. A cortical neuropeptide with neuronal depressant and sleep-modulating properties. Nature 381(6579), 242-245 (1996). View Source
• [2] Spier, A.D., and de Lecea, L. Cortistatin: A member of the somatostatin neuropeptide family with distinct physiological functions. Brain Res. Brain Res. Rev. 33(2-3), 228-241 (2000). View Source

In Vivo Neuroprotective Efficacy: Cortistatin-14 in Excitotoxicity Model

Cortistatin-14 demonstrates quantifiable anticonvulsive and neuroprotective effects in vivo. Pretreatment with CST-14 (1 or 10 nmol, i.c.v.) significantly attenuates seizure activity induced by kainic acid (KA, 10 mg/kg, i.p.) in rats [1]. Critically, this same pretreatment markedly reduces the subsequent loss of cortical and hippocampal neurons observed three days post-KA challenge [1]. The neuroprotection is linked to a reduction in excitotoxic neurotransmitter release and preservation of somatostatin receptor expression (sst2A and sst3) in the hippocampus [1].

Excitotoxicity Model Response

Data to verify

CST-14 pretreatment attenuated KA-induced seizures and hippocampal/cortical neuron loss

Histological finding

Supports neuroprotection assay response context; requires validation

KA (10 mg/kg i.p.) rat model; reported class-level inference

Evidence Dimension	Neuroprotection in KA-induced Excitotoxicity
Target Compound Data	1 and 10 nmol i.c.v. CST-14 attenuated KA-induced seizures and prevented hippocampal/cortical neuron loss [1]
Comparator Or Baseline	Vehicle control group
Quantified Difference	Neuronal loss was inhibited by CST-14 pretreatment (qualitative histological finding) [1]
Conditions	Rat model of kainic acid (10 mg/kg, i.p.)-induced neurotoxicity

Why This Matters

This validates cortistatin-14 as a potent neuroprotective agent in models of excitotoxic brain injury, providing a key functional endpoint for studies exploring endogenous neuroprotective mechanisms and differentiating its in vivo actions from those of simple SST receptor agonists.

• [1] Braun, H., Schulz, S., Becker, A., et al. Protective effects of cortistatin (CST-14) against kainate-induced neurotoxicity in rat brain. Brain Res. 803(1-2), 54-60 (1998). View Source

Optimal Research Applications and Procurement Scenarios for Cortistatin-14 (TFA)

Investigating MrgX2-Dependent Mast Cell Degranulation and Pseudoallergic Reactions

Cortistatin-14 serves as a positive control agonist for the human MrgX2 receptor (EC50 = 25 nM), a key mediator of mast cell degranulation [1]. This application is grounded in its direct, quantifiable activation of MrgX2, a receptor not engaged by somatostatin-14. Studies screening for peptide-induced histamine release or developing MrgX2 antagonists can use cortistatin-14 to validate assay sensitivity and receptor functionality. Its use is essential for differentiating MrgX2-mediated responses from those driven by IgE/FcεRI pathways.

Dissecting Crosstalk Between Somatostatin and Ghrelin Neuroendocrine Systems

The unique ability of cortistatin-14 to bind both somatostatin receptors (SST1-5) and the growth hormone secretagogue receptor (GHS-R1a, Ki = 0.54 μM) makes it an invaluable tool for studying neuroendocrine crosstalk [2]. Researchers investigating the interplay between the somatostatinergic and ghrelinergic axes in appetite regulation, growth hormone pulsatility, or energy homeostasis should procure cortistatin-14 to activate both pathways simultaneously with a single endogenous peptide ligand, a feat not achievable with somatostatin-14 or ghrelin alone.

Probing Endogenous Sleep Regulation and Cortical Synchronization Mechanisms

For experiments focused on the neurobiology of slow-wave sleep (SWS) or cortical EEG synchronization, cortistatin-14 is the required ligand. Its unique, quantifiable effect of enhancing SWS duration in vivo—an effect not observed with somatostatin-14—validates its use [3]. Procurement is indicated for studies seeking to map the neural circuits and receptor mechanisms (potentially a yet-undefined cortistatin-specific receptor) that underlie this specific aspect of sleep regulation, differentiating it from general neuronal depression.

Investigating Endogenous Neuroprotective Mechanisms Against Excitotoxicity

Cortistatin-14 is a validated neuroprotective agent in models of excitotoxic brain injury, such as those induced by kainic acid [4]. Its demonstrated ability to reduce seizure severity and prevent subsequent hippocampal and cortical neuron loss supports its use as a positive control or mechanistic probe in studies of stroke, epilepsy, and traumatic brain injury. This application leverages its in vivo efficacy and ability to modulate excitatory neurotransmitter release [4].

Application

Selection Property

Validation Focus

MrgX2-dependent mast cell degranulation studies

MrgX2 receptor activation not shared by somatostatin-14

MrgX2 assay sensitivity and receptor functionality review

Somatostatin/ghrelin neuroendocrine crosstalk studies

Dual SST and GHS-R1a binding profile

Simultaneous pathway activation endpoint context

Endogenous sleep regulation and cortical synchronization research

Slow-wave sleep enhancement not replicated by somatostatin-14

Sleep-modulatory pathway model response validation

Excitotoxic neuroprotection model studies

Reported attenuation of KA-induced neuronal loss

Neuroprotection assay response context and endpoint monitoring

• [1] Lansu, K., Karpiak, J., Liu, J., et al. MRGPRX2 activation as a rapid, high-throughput mechanistic-based approach for detecting peptide-mediated human mast cell degranulation liabilities. J. Biol. Chem. 292(42), 17236-17249 (2017). View Source
• [2] Deghenghi, R., Papotti, M., Ghigo, E., et al. Cortistatin, but not somatostatin, binds to growth hormone secretagogue (GHS) receptors of human pituitary gland. J. Endocrinol. Invest. 24(1), RC1-RC3 (2001). View Source
• [3] de Lecea, L., Criado, J.R., Prospero-Garcia, O., et al. A cortical neuropeptide with neuronal depressant and sleep-modulating properties. Nature 381(6579), 242-245 (1996). View Source
• [4] Braun, H., Schulz, S., Becker, A., et al. Protective effects of cortistatin (CST-14) against kainate-induced neurotoxicity in rat brain. Brain Res. 803(1-2), 54-60 (1998). View Source